Cas no 16935-34-5 (5-Isopropylimidazolidine-2,4-dione)

• Product Name: 5-Isopropylimidazolidine-2,4-dione
• CAS No: 16935-34-5
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00022397
• CID: 50600
• PubChem ID: 103033
• Update Time: 2025-11-02

5-Isopropylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Isopropylimidazolidine-2,4-dione
• 5-ISOPROPYLHYDANTOIN
• 5-propan-2-ylimidazolidine-2,4-dione
• 5-(1-Methylethyl)-2,4-imidazolidinedione
• 4-Isopropylhydantoin
• 5-LSOPROPYLHYDANTOIN
• 5-Isopropyl-2,4-imidazolidinedione
• 5-Isopropylhydantoin 5-(1-Methylethyl)-2,4-imidazolidinedione
• 5-(propan-2-yl)imidazolidine-2,4-dione
• PBNUQCWZHRMSMS-UHFFFAOYSA-N
• NSC55329
• dl-5-isopropylhydantoin
• Jsp003438
• PBNUQCWZHRMSMS-UHFFFAOYSA-
• HMS1733H22
• STL512124
• NSC163352
• NE2
• 67337-70-6
• J-516359
• SCHEMBL13810229
• 5-(Isopropyl)-imidazolidin-2,4-dione
• EN300-23232
• 16935-34-5
• DS-16484
• FT-0692747
• AKOS001203354
• EC 634-107-4
• NS00005586
• 2,4-Imidazolidinedione, 5-(1-methylethyl)-
• C73260
• SCHEMBL98976
• 5-Isopropylimidazolidine-2 pound not4-dione
• InChI=1/C6H10N2O2/c1-3(2)4-5(9)8-6(10)7-4/h3-4H,1-2H3,(H2,7,8,9,10)
• NSC 163352
• NSC-163352
• CS-0059211
• NSC-55329
• Z147652472
• MFCD00022397
• DTXSID801026613
• A811094
• Calciumhypochlorite
• DS-005766

• MDL： MFCD00022397
• Inchi： 1S/C6H10N2O2/c1-3(2)4-5(9)8-6(10)7-4/h3-4H,1-2H3,(H2,7,8,9,10)
• InChI Key： PBNUQCWZHRMSMS-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(N1)=O

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.462
• PSA: 58.20000
• LogP: 0.50800
• Vapor Pressure: No data available

5-Isopropylimidazolidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Safety Instruction： H302 (100%) H317 (100%)
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-Isopropylimidazolidine-2,4-dione

Research Brief on 5-Isopropylimidazolidine-2,4-dione (CAS: 16935-34-5): Recent Advances and Applications

5-Isopropylimidazolidine-2,4-dione (CAS: 16935-34-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

One of the most notable advancements in the study of 5-Isopropylimidazolidine-2,4-dione is its application in the design of enzyme inhibitors. Researchers have demonstrated that derivatives of this compound exhibit strong inhibitory effects against specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of 5-Isopropylimidazolidine-2,4-dione showed potent activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range.

In addition to its pharmacological potential, 5-Isopropylimidazolidine-2,4-dione has also been investigated for its utility in material science. Recent research has explored its incorporation into polymer matrices to enhance thermal stability and mechanical properties. A study conducted by a team at MIT in 2024 revealed that polymers modified with this compound exhibited improved resistance to degradation under high-temperature conditions, suggesting its potential for use in high-performance materials.

The synthetic methodologies for 5-Isopropylimidazolidine-2,4-dione have also seen significant refinement. A novel one-pot synthesis approach, published in Organic Letters in early 2024, has streamlined the production process, reducing the number of steps and improving overall yield. This advancement is expected to facilitate larger-scale production and further exploration of its applications.

Despite these promising developments, challenges remain in the optimization of 5-Isopropylimidazolidine-2,4-dione-based compounds for clinical use. Issues such as bioavailability, toxicity, and metabolic stability are currently under investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 5-Isopropylimidazolidine-2,4-dione (CAS: 16935-34-5) represents a versatile and valuable compound in both pharmaceutical and material science research. Its diverse applications, coupled with recent advancements in synthesis and characterization, underscore its potential to contribute significantly to future innovations in these fields. Continued research efforts will be essential to fully realize its therapeutic and industrial potential.